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Compound of Interest

Compound Name: 11-Eicosenoic Acid

Cat. No.: B163418

An in-depth examination of the chemical properties, biological significance, and experimental
analysis of 11-Eicosenoic Acid, a monounsaturated omega-9 fatty acid with emerging
therapeutic potential.

This technical guide provides a comprehensive overview of 11-Eicosenoic acid, also known
as Gondoic acid, tailored for researchers, scientists, and professionals in drug development.
This document delves into its chemical characteristics, including its CAS number and molecular
weight, and explores its biological roles and associated signaling pathways. Detailed
experimental protocols for its analysis and the investigation of its biological effects are also
provided to facilitate further research and application.

Core Properties of 11-Eicosenoic Acid

11-Eicosenoic acid is a long-chain monounsaturated fatty acid with the chemical formula
C20H3802. It exists as two primary geometric isomers, cis (Z) and trans (E), each with distinct
properties and biological relevance. The cis isomer, (11Z)-eicosenoic acid, is the more common
form found in nature.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b163418?utm_src=pdf-interest
https://www.benchchem.com/product/b163418?utm_src=pdf-body
https://www.benchchem.com/product/b163418?utm_src=pdf-body
https://www.benchchem.com/product/b163418?utm_src=pdf-body
https://www.benchchem.com/product/b163418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(11Z)-Eicosenoic Acid (cis- (11E)-Eicosenoic Acid
Property

isomer) (trans-isomer)
Common Name Gondoic Acid trans-Gondoic acid
CAS Number 5561-99-9[1][2] 62322-84-3[3]
Molecular Weight 310.51 g/mol [2][4] 310.52 g/mol [3]
Molecular Formula C20H3802[1][2] C20H3802[3]

Biological Significance and Therapeutic Potential

11-Eicosenoic acid is a naturally occurring fatty acid found in various plant oils, such as jojoba
oil, and is also a metabolite in humans and other organisms.[3] It plays a role in maintaining the
structure of cell membranes and serves as an energy source. Emerging research has
highlighted its potential anti-inflammatory properties, making it a molecule of interest for drug
development.

Anti-Inflammatory Effects and the PKCO/ERKISTAT3
Signaling Pathway

Recent studies have demonstrated that Gondoic acid can alleviate inflammation in Kupffer
cells, the resident macrophages in the liver. This anti-inflammatory effect is mediated through
the inhibition of reactive oxygen species (ROS) production and the subsequent downregulation
of the Protein Kinase C theta (PKCB), Extracellular signal-regulated kinase (ERK), and Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[5]

Gondoic acid has been shown to significantly inhibit the expression of pro-inflammatory factors
in Kupffer cells exposed to lipopolysaccharide (LPS), a potent inflammatory stimulus. The
mechanism involves the reduction of LPS-stimulated ROS levels and the enhancement of
antioxidant gene expression. By blocking the PKCB/ERK/STAT3 signaling cascade, Gondoic
acid effectively mitigates the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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